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Compound of Interest

Compound Name: Racephedrine

Cat. No.: B3432503 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

racephedrine is a critical component of laboratory safety and regulatory compliance. As a

controlled substance analogue, racephedrine disposal must adhere to stringent guidelines set

forth by the Drug Enforcement Administration (DEA) and the Environmental Protection Agency

(EPA). This guide provides essential, step-by-step information to ensure the safe and legal

handling of racephedrine waste.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, ensure that appropriate personal protective

equipment (PPE) is worn, including safety goggles, chemical-resistant gloves, and a laboratory

coat. Handle racephedrine in a well-ventilated area or under a fume hood to avoid inhalation

of any dust or aerosols. In case of a spill, contain the material to prevent it from entering drains

or sewers and clean the area with absorbent materials.

Disposal Procedures for Racephedrine
The primary method for the disposal of racephedrine is through an approved chemical waste

program, managed by your institution's Environmental Health and Safety (EHS) department or

a licensed hazardous waste disposal contractor.

Step-by-Step Disposal Protocol:
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Segregation: All waste containing racephedrine, including pure substance, solutions, and

contaminated materials (e.g., weighing papers, pipette tips, vials), must be collected in a

dedicated and clearly labeled waste container. This container should be compatible with

chemical waste and kept separate from other waste streams.

Labeling: The waste container must be accurately labeled with the full chemical name,

"Racephedrine," and its CAS number (90-81-3). Include an estimate of the concentration

and quantity of the waste.

Storage: The sealed waste container should be stored in a designated, secure area for

chemical waste, away from incompatible materials.

Collection: Arrange for the collection of the waste through your institution's EHS department

or a licensed hazardous waste disposal contractor. These entities are equipped to handle

and transport the waste in compliance with all federal, state, and local regulations.

Regulatory Compliance
Drug Enforcement Administration (DEA): As a controlled substance, the disposal of

racephedrine must render it "non-retrievable," a standard set by the DEA to prevent diversion.

[1] The use of a DEA-registered reverse distributor, a common practice for pharmaceutical

waste, ensures compliance with this requirement.

Environmental Protection Agency (EPA): While racephedrine is not explicitly listed as a P- or

U-listed hazardous waste by the EPA, it must be evaluated against the characteristics of

hazardous waste: ignitability, corrosivity, reactivity, and toxicity. Based on available Safety Data

Sheets (SDS), racephedrine does not typically exhibit these characteristics under normal

conditions. However, final determination should be made by a qualified professional. The EPA

prohibits the sewering of pharmaceutical waste.

Quantitative Data from Safety Data Sheets
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Property Value Source

Acute Oral Toxicity (LD50) 90 mg/kg (Mouse) [2]

Toxicity to Daphnia (EC50) 56.1 mg/l - 48 h [3]

Toxicity to Algae (ErC50) 90.7 mg/l - 72 h [3]

Biodegradability
Readily biodegradable (90-

100% in 18 days)
[3]

Experimental Protocols
Specific experimental protocols for the neutralization or on-site destruction of racephedrine are

not recommended for laboratory personnel. The accepted and regulated method of disposal is

through a licensed and approved waste management facility that can ensure the substance is

rendered non-retrievable in accordance with DEA regulations.

Logical Workflow for Racephedrine Disposal
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Caption: Workflow for the proper disposal of racephedrine waste from a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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